Tert-butyl 4-[2-amino-4-(tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[2-amino-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H34BN3O4/c1-19(2,3)27-18(26)25-12-10-24(11-13-25)17-9-8-15(14-16(17)23)22-28-20(4,5)21(6,7)29-22/h8-9,14H,10-13,23H2,1-7H3
• InChI Key: BJCRFNHFFQFDEA-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)N3CCN(CC3)C(=O)OC(C)(C)C)N
• Molecular Formula: C21H34BN3O4
• Molecular Weight: 403.3 g/mol

Description

“Tert-butyl 4-[2-amino-4-(tetramethyl-1,3,2-dioxaborolan-2-YL)phenyl]piperazine-1-carboxylate” is a significant intermediate in many biologically active compounds. It is a solid compound and its structure is corroborated by FTIR, 1H and 13C NMR spectroscopy, and MS.

Synthesis Analysis

The compound is synthesized through a series of substitution reactions. The starting material for the synthesis is often tert-butyl-4-hydroxypiperdine-1-carboxylate.

Molecular Structure Analysis

The molecular structure of the compound has been confirmed by single crystal X-ray diffraction analysis. The results of comparing the DFT calculated value with the X-ray diffraction value display that the optimized molecular structure does cohere with the single crystal structure ascertained via the experiment.

Chemical Reactions Analysis

As a significant intermediate of 1H-indazole derivatives, this compound can be aromatized at the C5 position through the Suzuki–Miyaura reaction, and the structure can be further modified to exploit the derivation of the indazole structure type.

Physical And Chemical Properties Analysis

The compound is a solid. It has a molecular weight of 323.24. The InChI Code is 1S/C17H30BNO4/c1-15(2,3)21-14(20)19-13-10-8-12(9-11-13)18-22-16(4,5)17(6,7)23-18/h8,13H,9-11H2,1-7H3, (H,19,20).

Scientific Research Applications

Synthesis and Characterization

Compounds with structural similarities to Tert-butyl 4-[2-amino-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine-1-carboxylate have been synthesized and characterized, indicating the importance of such molecules in the development of new chemical entities. For instance, the synthesis, characterization, and X-ray diffraction studies of Tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate demonstrated the compound's molecular structure and potential for further biological evaluation due to its moderate anthelmintic activity (Sanjeevarayappa, Iyengar, Kumar, & Suchetan, 2015).

Biological Evaluation

Related compounds have been evaluated for their biological activities, contributing valuable information to drug discovery and development processes. For instance, compounds derived from similar chemical frameworks have been investigated for their antibacterial and anthelmintic activities, providing insights into their therapeutic potentials. The synthesis and biological evaluation of derivatives highlight the importance of these chemical entities in developing new therapeutic agents.

Advanced Chemical Modifications

The research into advanced chemical modifications of similar compounds opens pathways for the creation of novel molecules with enhanced properties. Investigations into the synthesis of enantiopure derivatives and their potential applications demonstrate the versatility and importance of these chemical modifications in producing compounds with specific desired activities.

Molecular Structure Analysis

The detailed analysis of the molecular structure through methods such as X-ray crystallography provides deep insights into the compound's chemical behavior and potential interactions with biological targets. Studies on compounds like tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate reveal the complexity and precision involved in the structural elucidation of these molecules (Gumireddy et al., 2021).

Safety And Hazards

The compound is classified under GHS07 for safety. The hazard statements include H302-H315-H319-H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. The precautionary statements include P261-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes.

Future Directions

Given the compound’s role as an intermediate in the synthesis of biologically active compounds, future research could focus on exploring its potential in the development of new drugs and treatments. Its structure can be further modified to exploit the derivation of the indazole structure type, opening up possibilities for the creation of new compounds with potentially beneficial properties.